(Z)-6-methoxy-2-((2-methyl-2H-chromen-3-yl)methylene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-methoxy-2-[(2-methyl-2H-chromen-3-yl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C20H16O4/c1-12-14(9-13-5-3-4-6-17(13)23-12)10-19-20(21)16-8-7-15(22-2)11-18(16)24-19/h3-12H,1-2H3/b19-10-
• InChI Key: VCIVWQWVRSZILN-GRSHGNNSSA-N
• Canonical SMILES: CC1C(=CC2=CC=CC=C2O1)C=C3C(=O)C4=C(O3)C=C(C=C4)OC
• Isomeric SMILES: CC1C(=CC2=CC=CC=C2O1)/C=C\3/C(=O)C4=C(O3)C=C(C=C4)OC
• Molecular Formula: C20H16O4
• Molecular Weight: 320.3 g/mol

Description

(Z)-6-methoxy-2-((2-methyl-2H-chromen-3-yl)methylene)benzofuran-3(2H)-one, also known as MCBO, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. This compound is a member of the benzofuran family and has a unique chemical structure that makes it an attractive candidate for research purposes.

Scientific Research Applications

Synthesis and Potential as Imaging Probes

Synthesis of PET Probes for Imaging Enzymes

A compound closely related to the specified chemical was synthesized for potential use as a Positron Emission Tomography (PET) probe. It is designed to image the enzyme PIM1, a proviral integration site in moloney murine leukemia virus kinase, indicating its application in studying molecular pathways related to leukemia and potentially other cancers. The synthesis involved creating a carbon-11-labeled compound, showcasing its utility in biomedical imaging and research into enzyme inhibitors (Gao, Wang, Miller, & Zheng, 2013).

Photophysical and Electroluminescent Properties

Electroluminescent Device Properties

Research into Zn(II)-chelated complexes based on benzothiazole derivatives, which share structural motifs with the specified compound, has shown promising results for white-light emission in electroluminescent devices. These studies explore the excited-state intramolecular proton transfer (ESIPT) and its impact on fluorescence emission, indicating the compound's potential application in organic light-emitting diodes (OLEDs) and as electron-transporting layers in multilayer electroluminescent devices. The research demonstrates the compound's utility in advancing OLED technology and materials science (Roh, Kim, Seo, Lee, Kim, Park, Park, & Lee, 2009).

Synthesis of Novel Compounds

Synthesis of Novel Pyrazolo Pyridine Derivatives

Another study focused on synthesizing novel compounds by reacting 4-methoxy-5-oxo-5H-furo[3,2-g]chromene with 5-amino-3-methyl-1H-pyrazole. The synthesized compound showed potential for further research in NLO and thermodynamic properties, indicating its application in materials science and chemistry for developing new materials with specific optical and thermal properties (Halim & Ibrahim, 2022).